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Compound of Interest

Compound Name: Propylene pentamer

Cat. No.: B099187 Get Quote

Introduction

Propylene pentamer, a branched olefin oligomer with the chemical formula C15H30, presents

a versatile platform for the formulation of advanced metalworking fluids.[1] Synthesized through

the polymerization of propylene, this compound serves as a high-performance synthetic base

oil and a precursor for various lubricant additives.[1][2] Its distinct branched structure imparts

beneficial properties such as enhanced solubility and reduced crystallinity compared to linear

analogs, making it a subject of interest for researchers and formulators in the lubricant industry.

[1]

These application notes provide an overview of the potential roles of propylene pentamer in
metalworking fluid formulations, detailing its properties, potential applications, and protocols for

performance evaluation.

Properties of Propylene Pentamer
Propylene pentamer is a C15 olefin characterized by a branched molecular structure.[1] This

branching is a key determinant of its physical and chemical properties relevant to metalworking

fluid applications.

Table 1: General Properties of Propylene Pentamer
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Property Description Reference

Chemical Formula C15H30 [1]

Structure Branched Olefin [1]

Physical State Liquid N/A

Solubility
Enhanced solubility due to

branching
[1]

Crystallinity
Reduced crystallinity

compared to linear olefins
[1]

Applications in Metalworking Fluids
Propylene pentamer can be incorporated into metalworking fluid formulations in two primary

ways: as a synthetic base oil and as an intermediate in the synthesis of performance-

enhancing additives.

As a Synthetic Base Oil
Due to its synthetic nature and branched structure, propylene pentamer can be used as a

base oil in the formulation of neat (straight) oils or as the oil phase in emulsifiable (soluble oil)

or semi-synthetic metalworking fluids.[1] Synthetic base oils like propylene pentamer can offer

improved thermal and oxidative stability compared to conventional mineral oils.

As an Intermediate for Additive Synthesis
Propylene pentamer serves as a valuable intermediate for the production of various lubricant

additives.[1][2][3][4]

Alkylated Phenols: Propylene pentamer can be used to alkylate phenols, creating branched

alkylphenols. These compounds can be further modified to produce detergents and

antioxidants for lubricating oils. A patent describes the use of an overbased salt of an

oligomerized alkylphenol, derived from propylene pentamers, as a lubricating oil additive.[4]

Sulfonates: As an olefin, propylene pentamer can be sulfonated to produce synthetic

sulfonates, which are commonly used as emulsifiers and corrosion inhibitors in metalworking
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fluids.[1]

Other Derivatives: It can also be a precursor for the synthesis of other performance additives

like alkenyl succinic anhydrides (corrosion inhibitors) and mercaptans (extreme pressure

additives).[1]

Experimental Protocols for Performance Evaluation
To assess the efficacy of a metalworking fluid formulated with propylene pentamer, a series of

standardized tests should be conducted. The following protocols outline key experimental

procedures.

Lubricity and Extreme Pressure (EP) Performance
Objective: To evaluate the fluid's ability to reduce friction and prevent wear under boundary and

extreme pressure conditions.

Method: Four-Ball Wear Test (ASTM D4172B)

Apparatus: Four-Ball Wear Tester.

Materials: Three stationary steel balls and one rotating steel ball, test fluid.

Procedure: a. Place the three stationary balls in the test cup and clamp them in place. b. Add

the test fluid to the cup, ensuring the balls are fully submerged. c. Place the fourth ball in the

chuck of the motor-driven spindle. d. Assemble the test cup onto the apparatus. e. Apply a

specified load (e.g., 40 kgf) and rotate the top ball at a constant speed (e.g., 1200 rpm) for a

set duration (e.g., 60 minutes) at a controlled temperature (e.g., 75°C). f. After the test, clean

the stationary balls and measure the average wear scar diameter (WSD) using a

microscope.

Data Analysis: A smaller WSD indicates better anti-wear performance.

Table 2: Hypothetical Lubricity Performance Data
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Formulation Base Oil Additives
Average Wear Scar
Diameter (mm)

Control Mineral Oil
Standard EP/AW

Package
0.55

Test Fluid A Propylene Pentamer
Standard EP/AW

Package

Expected to be lower

than control

Test Fluid B Mineral Oil
Propylene Pentamer-

derived Additive

Expected to be lower

than control

Emulsion Stability
Objective: For water-miscible fluids, to determine the stability of the emulsion over time and

under various conditions.

Method: Emulsion Stability Test (adapted from ASTM D3707 and ISO/TS 12927)

Apparatus: Graduated cylinders, water bath, light scattering instrument (optional).

Materials: Test fluid concentrate, water of known hardness.

Procedure: a. Prepare a specific concentration of the metalworking fluid in water (e.g., 5%

v/v) in a graduated cylinder. b. Agitate the mixture vigorously for a set period (e.g., 1 minute)

to form an emulsion. c. Allow the cylinder to stand undisturbed at a controlled temperature

(e.g., 25°C). d. Visually observe and record the amount of free oil, cream, or sediment that

separates at regular intervals (e.g., 1, 4, 8, 24 hours). e. (Optional) Use a light scattering

instrument to measure the change in droplet size distribution over time, which provides a

quantitative measure of stability.[5][6][7]

Data Analysis: A stable emulsion will show minimal or no separation of oil or cream over the

test period.

Table 3: Hypothetical Emulsion Stability Data
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Formulation
Water Hardness
(ppm)

Observation at 24
hours

Turbiscan Stability
Index (TSI)

Control 100 Slight creaming 2.5

Test Fluid C 100 No separation < 1.0

Control 300
Significant oil

separation
8.0

Test Fluid C 300 Minor creaming 3.5
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Caption: Synthesis and application pathways of propylene pentamer in metalworking fluids.
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Caption: Experimental workflow for evaluating propylene pentamer-based metalworking

fluids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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